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Abstract
ALB-109564 hydrochloride, a semi-synthetic derivative of vinblastine, is a potent tubulin

inhibitor developed as a cytotoxic agent for cancer therapy. Its mechanism of action centers on

the disruption of microtubule dynamics, a critical process for cell division, leading to mitotic

arrest and subsequent cell death. This technical guide provides a comprehensive overview of

the available in vitro data, outlines representative experimental protocols for assessing its

cytotoxicity, and visualizes the underlying molecular pathways and experimental workflows.

While specific quantitative cytotoxicity data (e.g., IC50 values across a broad panel of cell lines)

for ALB-109564 hydrochloride is not extensively available in the public domain, this document

synthesizes the existing knowledge and provides standardized methodologies for its in vitro

evaluation.

Introduction
ALB-109564 hydrochloride, chemically known as 12'-Methylthiovinblastine hydrochloride, is a

novel vinca alkaloid.[1][2] Like other vinca alkaloids, its cytotoxic effects are primarily attributed

to its interaction with tubulin, the protein subunit of microtubules.[1][2] Microtubules are

dynamic cytoskeletal polymers essential for various cellular functions, most notably the

formation of the mitotic spindle during cell division. By interfering with microtubule

polymerization, ALB-109564 hydrochloride induces metaphase arrest in proliferating cancer

cells, ultimately triggering apoptosis.[1][2] Preclinical studies have demonstrated its antitumor
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activity in a range of human tumor xenograft models, suggesting a promising therapeutic

potential.

Mechanism of Action: Tubulin Inhibition
ALB-109564 hydrochloride exerts its cytotoxic effects by binding to tubulin dimers, thereby

inhibiting their polymerization into microtubules. This disruption of microtubule dynamics leads

to a cascade of cellular events culminating in apoptotic cell death.

Disruption of Microtubule Dynamics: The binding of ALB-109564 hydrochloride to tubulin

prevents the formation and elongation of microtubules. This leads to a net depolymerization

of existing microtubules.

Mitotic Arrest: The failure to form a functional mitotic spindle activates the spindle assembly

checkpoint, causing the cell to arrest in the M phase (metaphase) of the cell cycle.

Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway,

leading to programmed cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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